Cas no 1807153-38-3 (Ethyl 2-chloro-6-cyano-3-hydroxybenzoate)

• Product Name: Ethyl 2-chloro-6-cyano-3-hydroxybenzoate
• CAS No: 1807153-38-3
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4947802
• Update Time: 2025-10-29

Ethyl 2-chloro-6-cyano-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-3-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-2-15-10(14)8-6(5-12)3-4-7(13)9(8)11/h3-4,13H,2H2,1H3
• InChI Key： USTPTGFZKOLXKQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C#N)=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-6-cyano-3-hydroxybenzoate

Ethyl 2-chloro-6-cyano-3-hydroxybenzoate (CAS No. 1807153-38-3): A Comprehensive Overview

Ethyl 2-chloro-6-cyano-3-hydroxybenzoate (CAS No. 1807153-38-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic applications and potential therapeutic developments. The combination of its 2-chloro, 6-cyano, and 3-hydroxy substituents endows it with distinct reactivity and utility, making it a subject of intense study among researchers.

The chemical structure of Ethyl 2-chloro-6-cyano-3-hydroxybenzoate consists of a benzoate backbone modified with chloro, cyano, and hydroxyl functional groups. This arrangement not only influences its physical and chemical properties but also enhances its compatibility with a wide range of biochemical pathways. The presence of the cyano group, in particular, has been identified as a key factor in its reactivity, enabling it to participate in various organic transformations essential for drug synthesis.

In recent years, Ethyl 2-chloro-6-cyano-3-hydroxybenzoate has been explored for its potential applications in the development of novel pharmaceuticals. Its structural features make it a valuable intermediate in the synthesis of complex molecules, including those with therapeutic implications. Researchers have been particularly interested in its ability to serve as a precursor for compounds targeting neurological disorders, cancer, and infectious diseases. The compound's unique electronic properties, influenced by the electron-withdrawing nature of the cyano group and the electron-donating effect of the hydroxyl group, contribute to its versatility in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-chloro-6-cyano-3-hydroxybenzoate is its role in the synthesis of bioactive molecules. The chloro substituent on the aromatic ring enhances its reactivity towards nucleophilic substitution reactions, allowing for the introduction of additional functional groups that can modulate biological activity. This characteristic has been leveraged in the development of inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its utility in creating derivatives that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The hydroxyl group in Ethyl 2-chloro-6-cyano-3-hydroxybenzoate also contributes to its pharmacological potential. Hydroxylated aromatic compounds are well-known for their biological activity, often exhibiting anti-inflammatory, antioxidant, and antimicrobial properties. The integration of this group into more complex molecular frameworks has led to the discovery of several promising lead compounds. Researchers have investigated its derivatives for their ability to interact with biological targets, suggesting potential therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders.

Advances in synthetic methodologies have further expanded the applications of Ethyl 2-chloro-6-cyano-3-hydroxybenzoate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of complex molecular architectures from this intermediate. These methods have not only improved yield and purity but also opened new avenues for structural diversification. The ability to modify multiple functional groups within a single reaction sequence has significantly accelerated the discovery process in drug development.

The cyano group present in Ethyl 2-chloro-6-cyano-3-hydroxybenzoate is another critical feature that contributes to its synthetic utility. Cyano-substituted benzoates are known to participate in various reactions that are pivotal for medicinal chemistry applications. For example, they can undergo reduction to form amides or carboxamides, which are common motifs in bioactive molecules. Additionally, the cyano group can be converted into other functional groups such as thiols or amines through selective transformations, further enhancing the compound's versatility.

In recent studies, Ethyl 2-chloro-6-cyano-3-hydroxybenzoate has been utilized as a building block for designing novel antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the development of new therapeutic strategies. Researchers have harnessed the compound's structural features to create derivatives with enhanced antibacterial and antifungal properties. These efforts have led to promising candidates that exhibit efficacy against multidrug-resistant strains, offering hope for addressing current challenges in infectious disease management.

The compound's role in material science is also noteworthy. Beyond its pharmaceutical applications, Ethyl 2-chloro-6-cyano-3-hydroxybenzoate has been explored for its potential use in organic electronics and polymer chemistry. Its ability to form stable complexes with metal ions makes it a candidate for developing coordination polymers with tailored properties. These materials have potential applications in catalysis, gas storage, and luminescent devices.

The synthesis and characterization of Ethyl 2-chloro-6-cyano-3-hydroxybenzoate have been optimized through rigorous experimental protocols to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These methods provide detailed insights into the compound's molecular architecture, enabling researchers to better understand its reactivity and potential applications.

The future prospects of Ethyl 2-chloro-6-cyano-3-hydroxybenzoate are promising, with ongoing research aimed at uncovering new applications and expanding its utility across multiple domains. Collaborative efforts between academia and industry are expected to drive innovation by combining expertise in synthetic chemistry with computational modeling and biological screening. This interdisciplinary approach will likely lead to significant advancements in drug discovery and material science.